![molecular formula C14H23N3OS B2506420 1-Ethyl-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea CAS No. 1428352-72-0](/img/structure/B2506420.png)
1-Ethyl-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea
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Overview
Description
1-Ethyl-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea, also known as EPPU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects. EPPU is a urea derivative that has been synthesized through a multistep process.
Scientific Research Applications
Medicinal Chemistry Applications
Urea derivatives, including those with piperidine and thiophene moieties, have been extensively investigated for their pharmacological activities. For instance, 1,3-disubstituted ureas possessing a piperidyl moiety have shown promise as inhibitors of human and murine soluble epoxide hydrolase, with significant improvements in pharmacokinetic parameters and potential in reducing inflammatory pain (Rose et al., 2010). Moreover, N-acyl-N-phenyl ureas of piperidine and substituted piperidines have been synthesized and evaluated for their anti-inflammatory and anti-proliferative activities, showcasing their potential as dual-action antiulcer agents (Ranise et al., 2001).
Organic Synthesis Applications
In the realm of organic synthesis, urea derivatives have been utilized as intermediates for the synthesis of various heterocyclic compounds. For example, reactions involving urea derivatives with ethyl cyanoacetate and phenyl isothiocyanate have led to the formation of novel heterocyclic compounds with potential biological activities (Kabirifard et al., 2015). Additionally, N-substituted ureas, including those with piperidine structures, have been explored for their role in various synthetic pathways, indicating their versatility in organic chemistry (Kurbanova, 2005).
Material Science Applications
Urea derivatives have also found applications in material science, particularly in the synthesis of novel lanthanide-thiophene-2,5-dicarboxylate frameworks. These frameworks exhibit interesting structural features and photoluminescent properties, with potential applications in optical and electronic materials (Zhan et al., 2012).
Mechanism of Action
Target of Action
It’s worth noting that piperidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry .
Mode of Action
Piperidine derivatives are known to interact with various biological targets, leading to a wide range of pharmacological activities .
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Piperidine derivatives are known to exhibit a wide range of biological activities .
properties
IUPAC Name |
1-ethyl-3-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3OS/c1-2-15-14(18)16-7-10-17-8-5-12(6-9-17)13-4-3-11-19-13/h3-4,11-12H,2,5-10H2,1H3,(H2,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUMPLQXOELBRAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NCCN1CCC(CC1)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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